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Compound of Interest

Compound Name: rac-Rotigotine-d3 Methyl Ether

CAS No.: 1246820-80-3

Cat. No.: B565685

Get Quote

Target Audience: Analytical Chemists, Drug Development Professionals, and Laboratory EHS Managers Content Objective: To provide authoritative, s

handling and disposal of deuterated pharmaceutical standards, ensuring strict compliance with federal environmental regulations and laboratory safet

Executive Brief & Chemical Profiling
rac-Rotigotine-d3 Methyl Ether is a stable isotope-labeled derivative of Rotigotine, primarily utilized as an internal standard in LC-MS/MS bioanalys

deuteration (d3) provides a critical mass shift for mass spectrometry, it does not alter the inherent toxicity or environmental hazards of the parent com

ergoline dopamine agonist, accidental exposure can cause systemic effects, and improper disposal can lead to severe aquatic toxicity.

To build a culture of safety and compliance, laboratories must treat this compound as a hazardous pharmaceutical waste. Standard operating procedu

destruction over simple dilution.

Quantitative Data & Hazard Profiling
Parameter Specification / Guideline Operational Causality

Chemical State Solid (Powder) or Liquid Solution
Dictates spill response tac

inert absorption for liquids

Primary Hazards Skin/Eye Irritant, Systemic Toxicity
Dopamine agonist propert

barriers to prevent acciden

Disposal Method Controlled Incineration (>1000°C)

High-temperature incinera

destroys the lipophilic acti

preventing environmental 

Sewering Strictly Prohibited

The compound is highly lip

wastewater treatment, lea

ecosystems[3].

Accumulation Limit 90 to 270 Days
Dependent on facility gene

container degradation and

Regulatory Grounding: EPA Subpart P Compliance
The disposal of rac-Rotigotine-d3 Methyl Ether falls under the jurisdiction of the Resource Conservation and Recovery Act (RCRA). Specifically, the

of hazardous waste pharmaceuticals in a rule published on February 22, 2019[5].

The Sewering Ban: Under 40 CFR Part 266 Subpart P, there is an absolute ban on the "sewering" (intentional disposal through toilets or sink drains

Accumulation Timeframes: Healthcare and research facilities must strictly monitor waste accumulation. Large Quantity Generators (LQGs) have a 9

(SQGs) typically have 180-270 days to transfer waste to a licensed disposal facility[4].
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Final Destination: The material must be transferred to an approved waste disposal plant capable of controlled incineration[6].

Step-by-Step Operational Workflows
To ensure scientific integrity and safety, do not merely follow steps—understand the why behind them. The following protocols are designed as self-va

Protocol A: Immediate Spill Management & Containment
Use this protocol for accidental drops of standard vials or spills of LC-MS mobile phases containing the compound.

Evacuation and Ventilation: Immediately evacuate non-essential personnel from the spill zone and maximize fume hood or room ventilation.

Causality: Prevents the inhalation of aerosolized API dust or vaporized organic solvents[1].

PPE Donning: Equip nitrile gloves (double-gloving recommended), chemical safety goggles, and an N95/P100 particulate respirator.

Causality: Rotigotine derivatives can be absorbed through mucous membranes and compromised skin[2].

Containment & Absorption: Surround the spill with an inert, non-combustible absorbent material (e.g., vermiculite or dry sand). Do not use combust

spills.

Collection via Non-Sparking Tools: Sweep the absorbed material using non-sparking tools and place it into a highly visible, sealable hazardous was

Causality: Because this standard is frequently dissolved in highly flammable solvents (e.g., methanol, acetonitrile), mechanical sparks from stand

vapors[1].

Validation Check (Self-Validating Step): After washing the surface with a surfactant and water, perform a secondary wipe with a methanol-soaked s

available) or visually inspect under UV light to confirm zero residual API remains on the benchtop.

Protocol B: Routine Laboratory Disposal & Container Decontamination
Use this protocol for expired standards, empty vials, and spent analytical solutions.

Waste Segregation: Separate rac-Rotigotine-d3 Methyl Ether waste from general organic waste. Route it directly into a designated "Hazardous P

The Triple Rinse Methodology (For Empty Vials):

Step 1: Add 1 mL of an organic solvent (e.g., Methanol) to the "empty" standard vial. Cap and vortex for 15 seconds.

Step 2: Dispose of the rinsate into the Subpart P hazardous waste carboy.

Step 3: Repeat Steps 1 and 2 two additional times.

Causality: The methyl ether derivative is highly lipophilic. A single water rinse will not solubilize the compound. A triple rinse with an organic solve

rendering the glass vial non-hazardous.

Defacing and Landfill Routing: Once triple-rinsed, completely deface the vial's label with a permanent marker. The decontaminated glass can now b

broken glass box[2].

Validation Check (Self-Validating Step): Visually inspect the rinsed vial. The complete absence of crystalline residue or optical distortion confirms su

manifest from your vendor explicitly states "Controlled Incineration with Flue Gas Scrubbing" before signing off on the shipment[2].

Waste Routing Decision Matrix
The following logic tree dictates the immediate operational routing of rac-Rotigotine-d3 Methyl Ether waste based on its physical state.
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Fig 1: Operational waste routing for rac-Rotigotine-d3 Methyl Ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and

researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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